Cas no 15717-47-2 (Adenosine,2-amino-8-chloro-N,N-dimethyl- (9CI))

• Product Name: Adenosine,2-amino-8-chloro-N,N-dimethyl- (9CI)
• CAS No: 15717-47-2
• MF: C₁₂H₁₇ClN₆O₄
• MW: 344.754180669785
• CID: 212542
• PubChem ID: 273018
• Update Time: 2025-04-19

Adenosine,2-amino-8-chloro-N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-amino-8-chloro-N,N-dimethyl- (9CI)
• 2-[2-amino-8-chloro-6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 8-chloro-n6,n6-dimethyl-9-pentofuranosyl-9h-purine-2,6-diamine
• 15717-47-2
• NSC-117843
• NSC117843
• DTXSID10297762

• Inchi： 1S/C12H17ClN6O4/c1-18(2)8-5-9(17-12(14)16-8)19(11(13)15-5)10-7(22)6(21)4(3-20)23-10/h4,6-7,10,20-22H,3H2,1-2H3,(H2,14,16,17)
• InChI Key： HUFGZINHOKDDPS-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=NC(N)=NC=2N1C1C(C(C(CO)O1)O)O)N(C)C

Computed Properties

• Exact Mass: 344.10000
• Monoisotopic Mass: 344.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.92
• Boiling Point: 738.4°Cat760mmHg
• Flash Point: 400.3°C
• Refractive Index: 1.813
• PSA: 142.78000
• LogP: -0.67940